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Compound of Interest |

Compound Name: trans-3,3,5-Trimethylcyclohexanol

CAS No.: 767-54-4

Cat. No.: B1586269
Abstract

This application note details a robust, scalable protocol for the synthesis of Homosalate (3,3,5-
trimethylcyclohexyl salicylate), a broad-spectrum UVB filter widely used in sunscreen
formulations. While direct esterification of salicylic acid is possible, this guide prioritizes the
base-catalyzed transesterification of methyl salicylate with 3,3,5-trimethylcyclohexanol. This
route offers superior reaction kinetics, simplified water management, and higher yields (>85%)
suitable for pharmaceutical and cosmetic grade requirements. The protocol includes critical
process parameters (CPPs), purification via high-vacuum fractional distillation, and structural
validation using NMR and HPLC.

Introduction

Homosalate (CAS: 118-56-9) acts as a chemical UV filter, absorbing ultraviolet radiation in the
UVB range (295-315 nm).[1] Structurally, it is the ester formed from salicylic acid and 3,3,5-
trimethylcyclohexanol.[1][2][3]

Scientific Rationale for Synthesis Route

Industrial synthesis typically favors transesterification over direct Fischer esterification for two
primary reasons:
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e Thermodynamics: Removing methanol (bp 64.7°C) is energetically more efficient than
removing water (bp 100°C) from the reaction matrix, especially when using hydrophobic
reactants.

o Substrate Stability: Salicylic acid can undergo decarboxylation at high temperatures; using
the methyl ester mitigates this risk while allowing for milder basic catalysis.

Reaction Scheme

The synthesis involves the nucleophilic attack of the 3,3,5-trimethylcyclohexanol alkoxide on
the carbonyl carbon of methyl salicylate, releasing methanol.
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Figure 1: Reaction pathway for the base-catalyzed transesterification of methyl salicylate.

Materials and Equipment
Reagents
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Reagent CAS No. Purity Role
Methyl Salicylate 119-36-8 >99% Substrate (Acyl donor)
3,3,5- Substrate

_ 116-02-9 >98% _
Trimethylcyclohexanol (Nucleophile)

Potassium Carbonate

( 584-08-7 Anhydrous Base Catalyst
)
Azeotropic Solvent
Toluene or Xylene - ACS Grade )
(Optional)
Sodium Sulfate 7757-82-6 Anhydrous Drying Agent
Equipment

» Reaction Vessel: 3-neck Round Bottom Flask (RBF) equipped with a magnetic stir bar.

Temperature Control: Oil bath with digital thermocouple.

Distillation Setup: Dean-Stark trap (if using azeotropic solvent) or Short-path distillation head

(for methanol removal).

Vacuum System: High-vacuum pump (<10 mmHg) for final purification.

Analytics: GC-MS or HPLC for conversion monitoring.

Experimental Protocol
Phase 1: Reaction Setup and Execution

Objective: Drive the equilibrium toward Homosalate formation by continuous removal of
methanol.

e Charge the Reactor:

o In adry 500 mL 3-neck RBF, add Methyl Salicylate (1.0 eq, 76.1 g, 0.5 mol).
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o Add 3,3,5-Trimethylcyclohexanol (1.2 eq, 85.3 g, 0.6 mol). Note: Excess alcohol is used to
push the equilibrium.

o Add Potassium Carbonate (0.05 eq, 3.5 g) as the catalyst.

 Inert Atmosphere:
o Flush the system with Nitrogen (
) for 5 minutes to prevent oxidation of the alcohol.

e Heating and Methanol Removal:

[e]

Equip the flask with a short-path distillation head and a receiving flask.

o

Heat the mixture gradually to 140°C. Methanol will begin to distill off (vapor temp ~65°C).

[¢]

Increase temperature slowly to 170°C over 4 hours.

Self-Validation Check: Monitor the volume of methanol collected. Theoretical yield of

[e]

methanol is ~20 mL. Reaction is near completion when methanol cessation is observed.

Phase 2: Workup and Neutralization

Objective: Remove catalyst and unreacted methyl salicylate.
e Cooling: Allow the reaction mixture to cool to 60°C.
e Quenching: Add 100 mL of Toluene to dissolve the crude product.
e Washing:
o Transfer to a separatory funnel.
o Wash with 5% HCI (50 mL) to neutralize the carbonate catalyst.
o Wash with Saturated Sodium Bicarbonate (

) to remove any trace free acids.
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o Wash with Brine (Sat. NaCl).

e Drying: Dry the organic layer over Anhydrous Sodium Sulfate (

), filter, and concentrate the solvent using a Rotary Evaporator.

Phase 3: Purification (Fractional Vacuum Distillation)

Objective: Isolate pharmaceutical-grade Homosalate.

Transfer the crude oil to a clean round bottom flask connected to a vacuum distillation setup.

Apply high vacuum (<5 mmHg).

Fraction Collection:

o Fraction 1 (Fore-run): Unreacted 3,3,5-trimethylcyclohexanol (bp ~70-80°C @ 2 mmHg).

o Fraction 2 (Main Cut):Homosalate (bp 161-165°C @ 12 mmHg or ~145°C @ 2 mmHg).

Yield Calculation: Expected yield is 105-115 g (80—-88%)).
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Figure 2: Experimental workflow for Homosalate synthesis.

Quality Control & Characterization
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To ensure the product meets USP/EP specifications, the following analytical tests are required.

Test Specification (USP/EP) Method
Appearance Colorless to pale yellow liquid Visual
Identification IR / NMR matches standard FTIR /H-NMR
Assay (GC/HPLC) 98.0% — 102.0% USP <621>
Refractive Index 1.516 - 1.519 @ 20°C Refractometer
Specific Gravity 1.049 - 1.053 Pycnometer

NMR Interpretation (, 400 MHz)

Aromatic Protons:

6.8 — 7.9 ppm (4H, multiplet, salicylate ring).

e Hydroxyl Proton:

~10.8 ppm (1H, s, phenolic -OH, hydrogen-bonded).

e Methine Proton:

~5.0 ppm (1H, m, -CH-O- ester linkage).

« Aliphatic Protons:

0.8 — 2.0 ppm (Multiplet, trimethylcyclohexyl ring protons).

Safety and Handling (MSDS Highlights)

» 3,3,5-Trimethylcyclohexanol: Irritant to eyes and skin. Use gloves.
o Methyl Salicylate: Harmful if swallowed. Readily absorbed through skin.

o Process Safety: Methanol is flammable and toxic. Ensure adequate ventilation and use a
fume hood.
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Waste Disposal: Dispose of aqueous washings (containing salts) and organic solvents
according to local chemical waste regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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